Cas no 82701-51-7 (5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole
• CAS No: 82701-51-7
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD05662714
• CID: 708536
• PubChem ID: 5795731
• Update Time: 2025-05-26

5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-(2-phenylethenyl)-
• 5-STYRYL-2H-1,2,3,4-TETRAAZOLE
• 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole
• 5-[(E)-2-phenylethenyl]-2H-1,2,3,4-tetrazole
• AKOS005069587
• SCHEMBL1774566
• VIA42971
• 5-[2-Phenylethenyl]-2H-tetraazole, AldrichCPR
• (E)-5-styryl-2H-tetrazole
• MFCD05662714
• CHEMBL403963
• MFCD00276928
• 11T-0832
• AKOS005169852
• 5-[(1E)-2-Phenylethenyl]-2H-tetrazole
• SR-01000638384-1
• 5-STYRYL-1H-1,2,3,4-TETRAZOLE
• 82701-51-7
• CCG-48887
• (e)-styryltetrazole
• DTXSID20420988
• EN300-110483
• 5-( beta -Styryl)-2H-1,2,3,4-tetrazole
• 5-(beta-Styryl)-2H-1,2,3,4-tetrazole
• 5-Styryl-1H-tetrazole
• 5-styryl-2H-tetrazole
• 5-[(E)-2-phenylethenyl]-2H-tetrazole
• Z1431321796
• 220429-71-0
• J-501989

• MDL： MFCD05662714
• Inchi： 1S/C9H8N4/c1-2-4-8(5-3-1)6-7-9-10-12-13-11-9/h1-7H,(H,10,11,12,13)/b7-6+
• InChI Key： UHYGCMNTYAEAHI-VOTSOKGWSA-N
• SMILES： N1=C(/C=C/C2C=CC=CC=2)N=NN1

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Melting Point: 185-187°C
• PSA: 54.46000
• LogP: 1.37010

5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole Security Information

• HazardClass：IRRITANT

Additional information on 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole

Introduction to 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole (CAS No. 82701-51-7)

5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole, identified by the chemical compound code CAS No. 82701-51-7, is a significant heterocyclic compound that has garnered considerable attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the tetrazole class, a group of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of the phenylethenyl (styryl) substituent in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole combines the electron-deficient tetrazole ring with the conjugated system of the phenylethenyl group. This combination has been explored for its potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The tetrazole moiety is known for its ability to act as a hydrogen bond acceptor and participate in π-stacking interactions, which are critical for molecular recognition processes. Meanwhile, the phenylethenyl group contributes to hydrophobic interactions and can influence the compound's solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated its potential in inhibiting kinases and other enzymes overexpressed in tumor cells. The phenylethenyl substituent enhances binding affinity by optimizing interactions with specific amino acid residues in the target proteins. Furthermore, the tetrazole ring can engage in critical hydrogen bonding or electrostatic interactions with key residues in the active site of enzymes.

One of the most compelling aspects of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole is its versatility as a pharmacophore. Researchers have leveraged this compound as a starting point for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) initiatives. By modifying various functional groups attached to the tetrazole or phenylethenyl moieties, chemists have generated libraries of derivatives with enhanced potency and selectivity. These derivatives have shown promise in preclinical studies as inhibitors of protein-protein interactions (PPIs) that play pivotal roles in cancer progression.

The pharmacokinetic properties of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole have also been extensively studied to ensure its suitability for therapeutic applications. Initial pharmacokinetic profiling has revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits moderate solubility in water and lipids, which is crucial for achieving optimal bioavailability. Additionally, preliminary toxicity studies suggest that it exhibits low systemic toxicity at therapeutic doses.

Advances in computational chemistry have further accelerated the development of derivatives of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole. Molecular docking simulations have been employed to predict binding affinities and identify optimal conformations for target interactions. These simulations have guided synthetic efforts toward designing molecules with improved pharmacological profiles. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of this compound and its derivatives at an atomic level.

The synthesis of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the tetrazole ring. The introduction of the phenylethenyl group typically involves palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings.

Recent developments in green chemistry have also influenced synthetic methodologies for this compound. Researchers are exploring catalytic systems that minimize waste generation while maintaining high efficiency. Solvent-free reactions and microwave-assisted synthesis are among the emerging techniques being employed to enhance sustainability without compromising product quality.

The biological activity of 5-(2-phenylethenyl)-1H-1,2,3,4-tetrazole has been investigated across multiple disease models. In particular, its potential as an antitumor agent has been highlighted in several preclinical studies conducted on cell lines derived from various cancers including breast cancer、lung cancer、and melanoma。These studies have revealed that it can induce apoptosis by modulating mitochondrial function or inhibit proliferation through interference with signaling pathways such as MAPK or PI3K/Akt.

Furthermore，the compound's ability to cross the blood-brain barrier has opened up avenues for exploring its potential as a therapeutic agent against neurodegenerative disorders like Alzheimer's disease。Initial studies indicate that it may interact with amyloid-beta plaques，a hallmark pathological feature associated with Alzheimer's pathology，suggesting possible neuroprotective effects。

The future direction of research on 5-(2-phenylethenyl)-1H-1，2，3，4-tetrazole includes expanding its chemical space through library synthesis programs aimed at identifying new analogs with improved pharmacological properties。Additionally，investigators are exploring combination therapies where this compound could be paired with existing treatments to enhance efficacy while reducing side effects。

As computational methods continue to evolve，the role of artificial intelligence (AI) and machine learning (ML) is becoming increasingly prominent in drug discovery。These technologies are being employed to predict novel derivatives of this scaffold based on vast datasets derived from experimental results。Such approaches hold promise for accelerating medicinal chemistry programs toward more efficient development pipelines。